Cas no 112298-49-4 (Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-)

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- structure

112298-49-4 structure

Product Name:Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-

CAS No:112298-49-4

Molecular Formula:C₆H₄N₄O₃

Molecular Weight:180.120960235596

CID:3617119

PubChem ID:14002541

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- Properties

Names and Identifiers

- Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo-
- 4-OXO-1H,4H-IMIDAZO[2,1-C][1,2,4]TRIAZINE-3-CARBOXYLIC ACID
- 112298-49-4
- MFCD20653883
- 4-oxo-1H-imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
- F70591
- 4-Oxo-4,8-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxylic acid
- InChIKey： YSZOOGMYQMHQAZ-UHFFFAOYSA-N
- Inchi： 1S/C6H4N4O3/c11-4-3(5(12)13)8-9-6-7-1-2-10(4)6/h1-2H,(H,7,9)(H,12,13)
- SMILES： N1=C(C(O)=O)C(=O)N2C=CN=C2N1

Computed Properties

Exact Mass: 180.02834000g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 180.02834000g/mol
Heavy Atom Count: 13
Complexity: 300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 96.6Å²

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price
1PlusChem	1P023OSI-100mg	4-OXO-1H,4H-IMIDAZO[2,1-C][1,2,4]TRIAZINE-3-CARBOXYLIC ACID	112298-49-4	95%	100mg	$406.00
Aaron	AR023P0U-100mg	4-OXO-1H,4H-IMIDAZO[2,1-C][1,2,4]TRIAZINE-3-CARBOXYLIC ACID	112298-49-4	95%	100mg	$448.00
eNovation Chemicals LLC	Y1253561-100mg	4-OXO-1H,4H-IMIDAZO[2,1-C][1,2,4]TRIAZINE-3-CARBOXYLIC ACID	112298-49-4	95%	100mg	$505

Imidazo[2,1-c][1,2,4]triazine-3-carboxylic acid, 1,4-dihydro-4-oxo- Related Literature

1. Inside front cover

Chem. Sci., 2020,11, 2576-2576
2. High-efficiency blue photoluminescence in the Cs2NaInCl6:Sb3+ double perovskite phosphor†

Matthew B. Gray,Shruti Hariyani,T. Amanda Strom,Jackson D. Majher,Jakoah Brgoch,Patrick M. Woodward J. Mater. Chem. C, 2020,8, 6797-6803
3. Stereoselective Synthesis of 1,4-Dienes through Sequential Cross Coupling of (E)-α-Selanylvinylstannanes†

J. Chem. Res. (S), 1998, 312-313
4. New NIR-emissive tetranuclear Er(iii) complexes with 4-hydroxo-2,1,3-benzothiadiazolate and dibenzoylmethanide ligands: synthesis and characterization†

Taisiya S. Sukhikh,Anton I. Smolentsev,Artem S. Bogomyakov,Vladimir A. Burilov,Asia R. Mustafina Dalton Trans., 2015,44, 5727-5734
5. Selective dispersion of single-walled carbon nanotubes with electron-rich fluorene-based copolymers†

Shuai Liang,Ayyagari V. Subrahmanyam,Mohammadreza Khadem,Yuming Zhao,Alex Adronov RSC Adv., 2016,6, 25733-25740
6. Are meloxicam dimers really the structure-forming units in the ‘meloxicam–carboxylic acid’ co-crystals family? Relation between crystal structures and dissolution behaviour†

CrystEngComm, 2012,14, 305-313
7. Perturbations in inter-domain associations may trigger the onset of pathogenic transformations in PrPC: insights from atomistic simulations†

Sneha Menon,Neelanjana Sengupta Mol. BioSyst., 2015,11, 1443-1453
8. Hückel spectra of Möbius π systems

Phys. Chem. Chem. Phys., 2002,4, 2878-2883
9. Advances and challenges in metal selenides enabled by nanostructures for electrochemical energy storage applications

Baoguang Mao,Dan Xu,Tao Meng,Minhua Cao Nanoscale, 2022,14, 10690-10716
10. A one-pot protocol for the synthesis of β-ketosulfones from α,α-dibromoketones†

Bo Lin,Jinqiang Kuang,Jiajia Chen,Zhenguo Hua,Vahid Khakyzadeh,Yuanzhi Xia Org. Chem. Front., 2019,6, 2647-2653

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[2,1-c][1,2,4]triazines

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